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Compound of Interest

Compound Name: Chm-fubiata

Cat. No.: B10855701

Disclaimer: This document provides a summary of the currently available scientific and
technical information regarding CHM-FUBIATA. It is intended for researchers, scientists, and
drug development professionals. The information contained herein indicates that CHM-
FUBIATA is a synthetic cannabinoid and a new psychoactive substance (NPS). There is no
evidence in the current scientific literature to support any therapeutic applications for this
compound. Its primary context in published research is forensic toxicology and analytical
chemistry.

Introduction

CHM-FUBIATA is classified as a synthetic cannabinoid, a class of compounds designed to
mimic the effects of delta-9-tetrahydrocannabinol (THC), the primary psychoactive component
of cannabis.[1][2] These substances have been reported to cause psychoactive effects and
have been associated with adverse events, including fatalities.[1][2] CHM-FUBIATA has
emerged in the recreational drug market, likely to circumvent regulations on controlled
substances.[1] As of current knowledge, the activity, potency, and toxicity of CHM-FUBIATA are
not well understood.

Chemical and Physical Data

The fundamental chemical and physical properties of CHM-FUBIATA are summarized below.
This information is critical for its analytical identification.
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Property Value Citation(s)

N-cyclohexyl-2-(1-(4-
Chemical Name fluorobenzyl)indol-3-

yl)acetamide

Chemical Formula C23H25FN20
Molecular Weight 364.5 g/mol

Molecular lon [M+] 364

Exact Mass [M+H]* 365.2024

Class Synthetic Cannabinoid

Plant-Like Material (as
Appearance ,
reported in samples)

Metabolism of CHM-FUBIATA

Understanding the metabolism of CHM-FUBIATA is crucial for detecting its use through
urinalysis. In vitro studies using human liver microsomes have identified the primary metabolic
pathways.

The metabolism of CHM-FUBIATA primarily occurs through two main processes:
e Hydroxylation: The addition of a hydroxyl (-OH) group.
e N-dealkylation: The removal of an alkyl group from a nitrogen atom.

The most abundant metabolite identified in these studies is CF15, which is hydroxylated at the
cyclohexane moiety. This metabolite is recommended as a biomarker for urinalysis to confirm
the intake of CHM-FUBIATA.
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Metabolic Pathways of CHM-FUBIATA
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Metabolic pathways of CHM-FUBIATA.

Experimental Protocols

The following protocols are based on methodologies used for the in vitro metabolic profiling of
CHM-FUBIATA.

4.1 In Vitro Metabolic Profiling using Human Liver Microsomes
This protocol outlines the procedure for identifying the phase | metabolites of CHM-FUBIATA.
» Materials:

o CHM-FUBIATA

o Pooled human liver microsomes (HLMS)

o NADPH regenerating system

o Phosphate buffer (pH 7.4)
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o Methanol

o Acetonitrile

e Procedure:
o Prepare a stock solution of CHM-FUBIATA in a suitable solvent (e.g., methanol).

o In a microcentrifuge tube, combine the phosphate buffer, HLM, and the NADPH
regenerating system.

o Pre-incubate the mixture at 37°C for 5 minutes.

o Initiate the metabolic reaction by adding CHM-FUBIATA to the mixture to a final
concentration of 10 umol/L.

o Incubate the reaction mixture at 37°C for 1 hour.
o Terminate the reaction by adding an equal volume of ice-cold acetonitrile.
o Centrifuge the sample to precipitate proteins.
o Collect the supernatant for analysis.
e Analysis:

o Analyze the supernatant using liquid chromatography-high-resolution mass spectrometry
(LC-HRMS) to identify and characterize the metabolites.

Forensic Identification Workflow

Liquid Chromatography
Quadrupole Time-of-Flight

—— Mass Spectrometry (LC-QTOF-MS;
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Workflow for the forensic identification of CHM-FUBIATA.

Conclusion

CHM-FUBIATA is a recently identified synthetic cannabinoid with no known therapeutic
applications. The scientific literature is focused on its detection in seized materials and the
characterization of its metabolic pathways for forensic purposes. Further research is needed to
determine its pharmacological and toxicological profile. Professionals in the field of drug
development should be aware of such emerging psychoactive substances, but at present,
CHM-FUBIATA is not a candidate for therapeutic development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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